N-[4-(1-azepanylsulfonyl)phenyl]-2-(phenylsulfanyl)propanamide

• Molecular Formula: C21H26N2O3S2
• Molecular Weight: 418.6 g/mol
• IUPAC Name: N-[4-(azepan-1-ylsulfonyl)phenyl]-2-phenylsulfanylpropanamide
• InChI: InChI=1S/C21H26N2O3S2/c1-17(27-19-9-5-4-6-10-19)21(24)22-18-11-13-20(14-12-18)28(25,26)23-15-7-2-3-8-16-23/h4-6,9-14,17H,2-3,7-8,15-16H2,1H3,(H,22,24)
• InChI Key: SVYMQLCULWTRKT-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCCCCC2)SC3=CC=CC=C3

Description

N-[4-(1-azepanylsulfonyl)phenyl]-2-(phenylsulfanyl)propanamide, also known as MLN4924, is a small molecule inhibitor that selectively targets the NEDD8-activating enzyme (NAE) pathway. This pathway is essential for the activation of the Cullin-RING E3 ubiquitin ligases (CRLs), which play a critical role in regulating cellular processes, including cell cycle progression, DNA replication, and DNA damage response. MLN4924 has shown promising results in preclinical studies and is currently undergoing clinical trials for the treatment of various cancers.

Mechanism of Action

N-[4-(1-azepanylsulfonyl)phenyl]-2-(phenylsulfanyl)propanamide works by inhibiting the NEDD8-activating enzyme (NAE) pathway, which is essential for the activation of Cullin-RING E3 ubiquitin ligases (CRLs). CRLs are responsible for the degradation of various proteins in the cell, including tumor suppressors and cell cycle regulators. N-[4-(1-azepanylsulfonyl)phenyl]-2-(phenylsulfanyl)propanamide inhibits the activation of CRLs, leading to the accumulation of these proteins and ultimately resulting in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
N-[4-(1-azepanylsulfonyl)phenyl]-2-(phenylsulfanyl)propanamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit tumor angiogenesis, leading to decreased tumor growth and metastasis. In addition, N-[4-(1-azepanylsulfonyl)phenyl]-2-(phenylsulfanyl)propanamide has been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a potential candidate for combination therapy.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(1-azepanylsulfonyl)phenyl]-2-(phenylsulfanyl)propanamide is its selectivity for the NEDD8-activating enzyme (NAE) pathway, which reduces the risk of off-target effects. N-[4-(1-azepanylsulfonyl)phenyl]-2-(phenylsulfanyl)propanamide has also been shown to have a favorable toxicity profile in preclinical studies. However, one limitation of N-[4-(1-azepanylsulfonyl)phenyl]-2-(phenylsulfanyl)propanamide is its poor solubility, which can limit its use in certain experimental settings.

Future Directions

For research on N-[4-(1-azepanylsulfonyl)phenyl]-2-(phenylsulfanyl)propanamide include the identification of biomarkers that can predict response to treatment, the optimization of dosing and scheduling, and the development of combination therapies. In addition, further studies are needed to elucidate the mechanism of action of N-[4-(1-azepanylsulfonyl)phenyl]-2-(phenylsulfanyl)propanamide and to identify potential resistance mechanisms.

Synthesis Methods

The synthesis of N-[4-(1-azepanylsulfonyl)phenyl]-2-(phenylsulfanyl)propanamide involves several steps, including the reaction of 4-(1-azepanylsulfonyl)aniline with 2-bromo-1-(phenylsulfanyl)propane, followed by the addition of tert-butyl carbamate and deprotection to yield the final product. The synthesis of N-[4-(1-azepanylsulfonyl)phenyl]-2-(phenylsulfanyl)propanamide has been optimized to yield high purity and high yield.

Scientific Research Applications

N-[4-(1-azepanylsulfonyl)phenyl]-2-(phenylsulfanyl)propanamide has been extensively studied in preclinical models of cancer. It has shown efficacy in inhibiting the growth of various cancer cell lines, including breast, prostate, and lung cancer. N-[4-(1-azepanylsulfonyl)phenyl]-2-(phenylsulfanyl)propanamide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. In addition, N-[4-(1-azepanylsulfonyl)phenyl]-2-(phenylsulfanyl)propanamide has been shown to inhibit tumor angiogenesis, which is critical for tumor growth and metastasis.